molecular formula C16H23NO4 B268592 4-(2-ethoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide

4-(2-ethoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide

Cat. No. B268592
M. Wt: 293.36 g/mol
InChI Key: DPIQLJCVHVCJTF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(2-ethoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide is a synthetic compound that belongs to the class of benzamide derivatives. This compound has been widely studied for its potential application in various scientific research fields due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of 4-(2-ethoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins that are involved in cell proliferation and survival. It has also been shown to induce apoptosis, which is a process of programmed cell death.
Biochemical and Physiological Effects:
Studies have shown that 4-(2-ethoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide can have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease. It has also been shown to have antioxidant properties, which can help protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(2-ethoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide in lab experiments is its unique chemical structure and properties. It has been shown to have anti-tumor activity and can inhibit the growth of cancer cells, making it a promising compound for cancer research. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 4-(2-ethoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide. One direction is to further investigate its potential application in cancer research and explore its mechanism of action in more detail. Another direction is to study its potential application in other diseases, such as Parkinson's disease and Huntington's disease. Additionally, future studies could focus on improving the solubility of this compound to make it more suitable for use in lab experiments.

Synthesis Methods

The synthesis of 4-(2-ethoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide involves the reaction of 4-aminobenzamide with tetrahydro-2-furanmethanol and ethylene glycol dimethyl ether in the presence of a catalyst. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using column chromatography.

Scientific Research Applications

4-(2-ethoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide has been studied for its potential application in various scientific research fields. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-tumor activity and can inhibit the growth of cancer cells. It has also been studied for its potential application in the treatment of Alzheimer's disease, where it has shown promising results in improving cognitive function.

properties

Product Name

4-(2-ethoxyethoxy)-N-(tetrahydro-2-furanylmethyl)benzamide

Molecular Formula

C16H23NO4

Molecular Weight

293.36 g/mol

IUPAC Name

4-(2-ethoxyethoxy)-N-(oxolan-2-ylmethyl)benzamide

InChI

InChI=1S/C16H23NO4/c1-2-19-10-11-21-14-7-5-13(6-8-14)16(18)17-12-15-4-3-9-20-15/h5-8,15H,2-4,9-12H2,1H3,(H,17,18)

InChI Key

DPIQLJCVHVCJTF-UHFFFAOYSA-N

SMILES

CCOCCOC1=CC=C(C=C1)C(=O)NCC2CCCO2

Canonical SMILES

CCOCCOC1=CC=C(C=C1)C(=O)NCC2CCCO2

Origin of Product

United States

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